Cas no 880545-32-4 (tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate)

tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate structure
880545-32-4 structure
Product Name:tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate
CAS No:880545-32-4
MF:C11H20N2O2
MW:212.288702964783
CID:3408029
PubChem ID:59776920
Update Time:2025-04-21

tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • CARBAMIC ACID, 3-AZABICYCLO[4.1.0]HEPT-6-YL-, 1,1-DIMETHYLETHYL ESTER
    • tert-butyl (3-azabicyclo[4.1.0]heptan-6-yl)carbamate
    • tert-Butyl N-{3-azabicyclo[4.1.0]heptan-6-yl}carbamate
    • tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate
    • SCHEMBL4918795
    • EN300-7080050
    • FKB54532
    • 1,1-dimethylethyl 3-azabicyclo[4.1.0]hept-6-ylcarbamate
    • 885-806-8
    • UVXQLUZASNYBCQ-UHFFFAOYSA-N
    • CS-0057808
    • tert-butyl N-(3-azabicyclo(4.1.0)heptan-6-yl)carbamate
    • 880545-32-4
    • tert-Butyl(3-azabicyclo[4.1.0]heptan-6-yl)carbamate
    • Inchi: 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-11-4-5-12-7-8(11)6-11/h8,12H,4-7H2,1-3H3,(H,13,14)
    • InChI Key: UVXQLUZASNYBCQ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC12C(C1)CNCC2

Computed Properties

  • Exact Mass: 212.152477885Da
  • Monoisotopic Mass: 212.152477885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-(3-azabicyclo[4.1.0]heptan-6-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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